1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane

• Molecular Formula: C12H16F2N2
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 1-(2,4-difluorophenyl)-5-methyl-1,4-diazepane
• InChI: InChI=1S/C12H16F2N2/c1-9-4-6-16(7-5-15-9)12-3-2-10(13)8-11(12)14/h2-3,8-9,15H,4-7H2,1H3
• InChI Key: MMIAVFTUGVDXRX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CCN1)C2=C(C=C(C=C2)F)F

Description

1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane is a chemical compound characterized by the presence of a difluorophenyl group attached to a diazepane ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane typically involves the reaction of 2,4-difluorobenzyl chloride with 5-methyl-1,4-diazepane in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like toluene under reflux conditions to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions: 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: Formation of difluorophenyl ketones or alcohols.

Reduction: Formation of difluorophenyl amines.

Substitution: Formation of substituted diazepane derivatives.

Scientific Research Applications

1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit the activity of certain enzymes by forming stable complexes, thereby affecting biochemical pathways .

Comparison with Similar Compounds

Fluconazole: A widely used antifungal drug with a similar difluorophenyl group.

Voriconazole: Another antifungal agent with structural similarities.

Triazole Derivatives: Compounds containing triazole rings that exhibit similar biological activities

Uniqueness: 1-(2,4-Difluorophenyl)-5-methyl-1,4-diazepane is unique due to its specific structural configuration, which imparts distinct chemical and biological properties.